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Compound of Interest

Compound Name: 4-Nitrophthalonitrile

Cat. No.: B195368

This technical guide provides a comprehensive overview of the key physical properties of 4-
Nitrophthalonitrile, specifically its melting point and solubility. The information is tailored for
researchers, scientists, and professionals in drug development and materials science who
utilize this versatile compound in their work.

Core Physical Properties

4-Nitrophthalonitrile is a light yellow crystalline powder at room temperature.[1][2] It is a
crucial intermediate in the synthesis of various materials, including dyes, pharmaceuticals, and
high-performance phthalonitrile resins.[3]

The melting point of a compound is a critical indicator of its purity. For 4-Nitrophthalonitrile,
the literature reports a relatively sharp melting range, indicative of a high-purity substance. The
consensus from various sources places the melting point in the range of 141°C to 144°C.

Property Value References
Melting Point 142-144 °C [2]
Melting Point 141 °C [1]
Melting Point 141-143 K (literature value) [4]

The solubility of 4-Nitrophthalonitrile is a key parameter for its application in synthesis and
formulation. It is sparingly soluble in water but shows good solubility in several organic
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solvents.

Quantitative Qualitative

Solvent . B References
Solubility Solubility

Water 0.26 g/L (at 25°C) Sparingly soluble [11[2]

Ethanol Not available Soluble [5]

Alcohol Not available Excellent solubility [5]

Organic Solvents Not available Soluble [5]

] Sufficiently soluble for
Methanol Not available o [4]
recrystallization

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of
the melting point and solubility of organic compounds like 4-Nitrophthalonitrile.

This method is a standard technique for determining the melting point of a crystalline solid.
Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

e Spatula

Procedure:

o Sample Preparation: A small amount of dry 4-Nitrophthalonitrile is finely powdered using a
mortar and pestle.
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o Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the powder into the sealed end. A
sample height of 2-3 mm is typically sufficient.

o Apparatus Setup: The filled capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The apparatus is heated at a steady and slow rate, typically 1-2°C per minute, as
the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting) are recorded. This range is the melting point of the sample.

This protocol provides a general method for assessing the solubility of a compound in various
solvents.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods

Graduated pipettes or cylinders

Spatula

Analytical balance

Procedure:

e Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL) is added to a clean,
dry test tube.

e Solute Addition: A pre-weighed amount of 4-Nitrophthalonitrile (e.g., 10 mg) is added to the
test tube.
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e Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod
for a set period (e.g., 1-2 minutes) at a controlled temperature.

e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved.

» Classification:
o Soluble: The solid completely dissolves, forming a clear solution.
o Partially Soluble: A portion of the solid dissolves, but some remains undissolved.
o Insoluble: The solid does not appear to dissolve.

e Quantitative Measurement (Optional): For a more precise determination, a saturated solution
is prepared, and the concentration of the dissolved solute is measured using techniques
such as UV-Vis spectroscopy or gravimetric analysis after solvent evaporation.

Visualization of a Relevant Chemical Pathway

4-Nitrophthalonitrile is a key intermediate in various synthetic processes. The following
diagram illustrates a common synthetic route for its preparation from phthalic anhydride.

Synthesis Pathway

+ Nitric Acid + Thionyl Chloride
/ DMF

+Urea + Sulfuric Acid +Ammonia
Phthalic Anhydride Acylstion Phthalimide itration 4-Nitrophthalamide Dehydration 4-Nitrophthalonitrile

Click to download full resolution via product page

A simplified reaction pathway for the synthesis of 4-Nitrophthalonitrile.

This diagram outlines the multi-step conversion of phthalic anhydride to 4-Nitrophthalonitrile,
highlighting the key reagents and reaction types involved in each transformation. This synthetic
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route is a fundamental process for obtaining this important chemical intermediate.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4-Nitrophthalonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195368#physical-properties-of-4-nitrophthalonitrile-
melting-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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